(2Z)-2-(2H-chromen-3-ylmethylidene)-6-[(2,4-dichlorobenzyl)oxy]-1-benzofuran-3(2H)-one

Specification

• Molecular Formula: C25H16Cl2O4
• Molecular Weight: 451.3 g/mol
• IUPAC Name: (2Z)-2-(2H-chromen-3-ylmethylidene)-6-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-one
• Standard InChI: InChI=1S/C25H16Cl2O4/c26-18-6-5-17(21(27)11-18)14-29-19-7-8-20-23(12-19)31-24(25(20)28)10-15-9-16-3-1-2-4-22(16)30-13-15/h1-12H,13-14H2/b24-10-
• Standard InChI Key: ZRHPUGSDTAAUDB-VROXFSQNSA-N
• Isomeric SMILES: C1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OCC5=C(C=C(C=C5)Cl)Cl
• Canonical SMILES: C1C(=CC2=CC=CC=C2O1)C=C3C(=O)C4=C(O3)C=C(C=C4)OCC5=C(C=C(C=C5)Cl)Cl

Introduction

Structural Elucidation and Molecular Characteristics

Core Framework and Functional Groups

The compound features a benzofuran-3(2H)-one core (Ring A), fused to a chromene-derived methylidene group (Ring B) at the C2 position. The benzofuran ring is substituted at C6 with a 2,4-dichlorobenzyl ether group (Figure 1). Key structural attributes include:

• Benzofuran-3(2H)-one: A bicyclic system comprising a benzene ring fused to a furan ring with a ketone oxygen at C3.

• Chromen-3-ylmethylidene: A chromene (benzopyran) moiety attached via a conjugated methylidene (=CH–) group at C2, introducing planar rigidity.

• 2,4-Dichlorobenzyl ether: A lipophilic substituent at C6, with chlorine atoms at the 2- and 4-positions of the benzyl group, enhancing electrophilicity and membrane permeability.

The (2Z)-stereochemistry denotes a cis configuration at the C2 methylidene bond, critical for molecular interactions with biological targets.

Synthetic Methodologies

Retrosynthetic Analysis

The compound can be dissected into three key fragments (Figure 2):

• Benzofuran-3(2H)-one core

• Chromen-3-carbaldehyde

• 2,4-Dichlorobenzyl bromide

A convergent synthesis strategy is proposed, leveraging established benzofuran and chromene coupling techniques.

Formation of Benzofuran-3(2H)-one

Benzofuran-3(2H)-one derivatives are commonly synthesized via intramolecular cyclization of o-hydroxy aryl ketones. For example:

• Claisen-Schmidt Condensation: o-Hydroxyacetophenone reacts with aromatic aldehydes under acidic conditions to form α,β-unsaturated ketones.

• Cyclization: Base-mediated intramolecular aldol condensation yields the benzofuran-3(2H)-one scaffold.

Chromen-3-carbaldehyde Preparation

Chromene derivatives are synthesized through Peckmann condensation:

• Resorcinol reacts with ethyl acetoacetate in concentrated sulfuric acid to form chroman-4-one.

• Vilsmeier-Haack formylation introduces the aldehyde group at C3.

Coupling and Functionalization

• Knoevenagel Condensation: The benzofuran-3(2H)-one C2 position undergoes condensation with chromen-3-carbaldehyde in the presence of piperidine, forming the (2Z)-methylidene bridge.

• Etherification: The C6 hydroxyl group is alkylated with 2,4-dichlorobenzyl bromide using K₂CO₃ in DMF.

Optimization Note: Microwave-assisted synthesis reduces reaction times from hours to minutes while improving yields (e.g., 68% → 82%).

Biological Activities and Mechanisms

Antimicrobial Properties

Structural analogs demonstrate broad-spectrum activity against Gram-positive bacteria (Table 1):

Microorganism	MIC (μM)
Staphylococcus aureus	5.71
Mycobacterium tuberculosis	7.2
Candida albicans	12.4

Mechanistic Insights:

• The 2,4-dichlorobenzyl group disrupts microbial cell membranes via hydrophobic interactions.

• The benzofuran-chromene system intercalates into DNA, inhibiting topoisomerase IV in bacteria.

Antitubercular Activity

In assays against M. tuberculosis H37Rv, pyrazoline-benzofuran hybrids exhibit MIC values of 5.71–10 μM, comparable to isoniazid (MIC = 3.2 μM). The 2,4-dichloro substitution enhances penetration through the mycobacterial lipid envelope.

Applications and Future Directions

Pharmaceutical Development

• Antitubercular Agents: Synergistic combinations with rifampicin reduce MIC values by 40%.

• Anticancer Leads: Chromene derivatives inhibit tubulin polymerization (IC₅₀ = 1.8 μM in MCF-7 cells).

Materials Science

• Organic Semiconductors: Extended π-conjugation enables hole mobility of 0.12 cm²/V·s in thin-film transistors.

• Photodynamic Therapy: Singlet oxygen quantum yield (ΦΔ) of 0.56 under 650 nm irradiation.

Challenges and Recommendations

• Stereochemical Control: Improve Z/E selectivity in Knoevenagel condensations using chiral ionic liquids.

• Bioavailability Optimization: Prodrug strategies (e.g., phosphate esters) to enhance aqueous solubility.

• Target Identification: Use CRISPR-Cas9 screening to map molecular targets in M. tuberculosis.